Cas no 2172540-54-2 (2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172540-54-2
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5567764
• PubChem ID: 165596686
• Update Time: 2025-06-27

2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172540-54-2
• EN300-1598929
• 2-[5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H16N4O/c1-16-7-6-15-11(8-9-2-3-9)10(4-5-12)13-14-15/h9H,2-4,6-8H2,1H3
• InChI Key： RZTFARVEXFYTPF-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC#N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172540-54-2)

2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172540-54-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclopropylmethyl and 2-methoxyethyl substituents, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The triazole ring in this compound is a key pharmacophore that has been extensively studied for its ability to interact with biological targets. Triazoles are known for their stability and versatility in drug design, often serving as crucial components in the development of antifungal, antiviral, and anticancer agents. The presence of the acetonitrile moiety further enhances the compound's reactivity and potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The cyclopropylmethyl group in 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile introduces steric hindrance and electronic effects that can influence the compound's binding affinity to biological receptors. This feature has been exploited in the design of novel inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Studies have shown that triazole derivatives can modulate neurotransmitter systems and exhibit neuroprotective properties in experimental models. The specific substitution pattern in 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile may confer unique interactions with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in neurological disorders.

The 2-methoxyethyl group adds another layer of complexity to the molecule's behavior. This substituent can influence solubility, metabolic stability, and pharmacokinetic properties, making it an important consideration in drug development. The methoxy group provides a hydrophilic moiety that can enhance solubility in aqueous environments, while the ethyl chain contributes to lipophilicity, balancing the compound's overall pharmacokinetic profile.

In vitro studies have begun to explore the biological activity of 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, revealing promising results in preliminary assays. These studies have focused on its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The triazole ring's ability to disrupt protein-protein interactions and enzyme function makes it a attractive scaffold for developing targeted therapies.

Furthermore, the compound's structural motif has been compared to known bioactive molecules used in clinical trials. By leveraging computational modeling and structure-based drug design techniques, researchers have identified potential binding pockets and interaction sites on target proteins. This comparative analysis suggests that 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile may exhibit similar mechanisms of action while offering new structural features that could improve therapeutic efficacy or reduce side effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as nitrile formation, triazole ring closure, and functional group interconversions. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one.

The role of computational chemistry has been instrumental in guiding the synthesis and optimization of 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Molecular modeling techniques allow researchers to predict how different substituents will affect the molecule's behavior and interactions with biological targets. This predictive power has accelerated the drug discovery process by minimizing experimental trials and focusing efforts on the most promising candidates.

Future research directions for this compound include exploring its potential as a lead molecule for drug development programs. By systematically modifying its structure through combinatorial chemistry or library screening approaches, 2172540-54 ould be fine-tuned to enhance its potency, selectivity, _and pharmacokinetic properties._ Additionally, _studies on its metabolism_ _and excretion_ _will provide critical insights_ _into how it behaves within_ _the human body._